Cas no 2229193-22-8 (2,2-difluoro-1-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol
• CAS No: 2229193-22-8
• MF: C₆H₇F₂NO₃
• MW: 179.121488809586
• CID: 6149563
• PubChem ID: 165637372
• Update Time: 2025-05-20

2,2-difluoro-1-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol
• EN300-1974451
• 2229193-22-8

• Inchi： 1S/C6H7F2NO3/c1-11-4-2-3(12-9-4)5(10)6(7)8/h2,5-6,10H,1H3
• InChI Key： GQSSBTNCDHTTBZ-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC(=NO1)OC)O)F

Computed Properties

• Exact Mass: 179.03939941g/mol
• Monoisotopic Mass: 179.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 2,2-difluoro-1-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol

CAS No 2229193-22-8: 2,2-difluoro-1-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol

Introduction

The compound CAS No 2229193-22-8, also known as 2,2-difluoro-1-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol, is a highly specialized organic compound with unique chemical properties and potential applications in various fields. This compound has garnered attention due to its structural complexity and the functional groups it incorporates, making it a subject of interest in both academic and industrial research.

Chemical Structure and Properties

The molecular structure of this compound is characterized by a central ethanediol framework with two fluorine atoms attached to the same carbon atom, creating a difluoro substitution pattern. The presence of the 3-methoxy group on the oxazole ring introduces additional electronic effects that influence the compound's reactivity and stability. The oxazole ring itself is a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom, which contributes to its aromaticity and potential for hydrogen bonding.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxazole ring system. Recent advancements in synthetic methodologies have enabled more efficient routes to construct such complex molecules. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to assemble key intermediates with high precision. The characterization of this compound has been carried out using advanced spectroscopic techniques such as NMR, IR, and MS, which have provided detailed insights into its molecular structure and purity.

Applications in Research

This compound has found applications in various research areas due to its unique chemical properties. In medicinal chemistry, it has been explored as a potential lead compound for drug discovery programs targeting specific biological pathways. Recent studies have demonstrated its ability to modulate enzyme activity in vitro, suggesting its potential as a therapeutic agent.

In materials science, the compound has been investigated for its role in polymer synthesis and as an additive in organic electronics. Its fluorine atoms contribute to enhanced thermal stability and electronic properties, making it a valuable component in advanced materials.

Recent Research Developments

Recent studies have focused on understanding the stereochemical outcomes of reactions involving this compound. Researchers have utilized computational chemistry tools to predict reaction pathways and optimize synthetic strategies. These findings have significantly improved the yield and purity of the compound during large-scale production.

Additionally, there has been growing interest in exploring its environmental impact and biodegradation pathways. Studies conducted under controlled laboratory conditions have provided valuable data on its persistence in different environmental matrices, aiding in the development of sustainable handling practices.

Conclusion

In conclusion, CAS No 2229193-22-8 represents a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond.